Cas no 1568062-87-2 ((2R)-2-(4-methanesulfonylphenyl)oxirane)

• Product Name: (2R)-2-(4-methanesulfonylphenyl)oxirane
• CAS No: 1568062-87-2
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• MDL: MFCD25985269
• CID: 5245063
• Update Time: 2025-06-08

(2R)-2-(4-methanesulfonylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-[4-(methylsulfonyl)phenyl]-, (2R)-
• (2R)-2-(4-methanesulfonylphenyl)oxirane

• MDL： MFCD25985269
• Inchi： 1S/C9H10O3S/c1-13(10,11)8-4-2-7(3-5-8)9-6-12-9/h2-5,9H,6H2,1H3/t9-/m0/s1
• InChI Key： MGRQDNBYYRNGDK-VIFPVBQESA-N
• SMILES： O1C[C@H]1C1=CC=C(S(C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on (2R)-2-(4-methanesulfonylphenyl)oxirane

Comprehensive Overview of (2R)-2-(4-methanesulfonylphenyl)oxirane (CAS No. 1568062-87-2)

(2R)-2-(4-methanesulfonylphenyl)oxirane (CAS No. 1568062-87-2) is a chiral epoxide compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes a chiral center and a sulfonyl group, making it a valuable intermediate in the synthesis of various biologically active molecules and functional materials.

The chiral epoxide framework of (2R)-2-(4-methanesulfonylphenyl)oxirane provides a versatile platform for the construction of complex organic molecules. The presence of the sulfonyl group enhances the reactivity and selectivity of the compound in various chemical transformations, making it an attractive starting material for the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential applications of (2R)-2-(4-methanesulfonylphenyl)oxirane in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The chiral nature of the molecule allows for the synthesis of enantiomerically pure compounds, which can significantly enhance the biological activity and reduce side effects in drug development.

In addition to its pharmaceutical applications, (2R)-2-(4-methanesulfonylphenyl)oxirane has been explored for its use in polymer science. The reactivity of the epoxide group enables it to participate in ring-opening polymerization reactions, leading to the formation of polymers with unique properties. These polymers have shown promise in applications such as drug delivery systems, coatings, and adhesives.

The synthetic accessibility of (2R)-2-(4-methanesulfonylphenyl)oxirane has also been a subject of extensive research. Various methods have been developed to synthesize this compound efficiently and on a large scale. One notable approach involves the asymmetric epoxidation of (R)-1-(4-methanesulfonylphenyl)ethanol using chiral catalysts, which provides high enantiomeric excess (ee) and good yields. This method has been optimized for industrial-scale production, making (2R)-2-(4-methanesulfonylphenyl)oxirane readily available for further research and development.

The physical and chemical properties of (2R)-2-(4-methanesulfonylphenyl)oxirane have been well-characterized. It is a colorless liquid with a boiling point around 150°C at reduced pressure. The compound is stable under normal laboratory conditions but should be stored away from strong acids and bases to prevent unwanted reactions. Its solubility in common organic solvents such as dichloromethane, acetone, and ethanol makes it easy to handle and process in various synthetic protocols.

Safety considerations are an important aspect when working with (2R)-2-(4-methanesulfonylphenyl)oxirane. While it is not classified as a hazardous material, standard laboratory safety practices should be followed to ensure safe handling and storage. Personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn when handling this compound to minimize exposure risks.

In conclusion, (2R)-2-(4-methanesulfonylphenyl)oxirane (CAS No. 1568062-87-2) is a versatile chiral epoxide with significant potential in various scientific fields. Its unique molecular structure and reactivity make it an invaluable intermediate for the synthesis of biologically active compounds and functional materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern chemistry.